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Compound of Interest

Compound Name:
Cyclopropyl 2,6-dimethylphenyl

ketone

Cat. No.: B1325469 Get Quote

An In-depth Technical Guide to Cyclopropyl 2,6-dimethylphenyl Ketone and Related Aryl

Cyclopropyl Ketones for Researchers and Drug Development Professionals.

This technical guide provides a comprehensive overview of Cyclopropyl 2,6-dimethylphenyl
ketone, including its chemical identity, and delves into the broader context of aryl cyclopropyl

ketones, a class of compounds of significant interest in medicinal chemistry and drug discovery.

Given the limited publicly available data for the specific title compound, this guide leverages

information on closely related analogues, particularly cyclopropyl phenyl ketone, to provide a

valuable resource for researchers, scientists, and drug development professionals.

Chemical Identity and Properties
Cyclopropyl 2,6-dimethylphenyl ketone is an aromatic ketone featuring a cyclopropyl group

and a 2,6-dimethylphenyl moiety.

IUPAC Name: (Cyclopropyl)(2,6-dimethylphenyl)methanone

CAS Number: 870002-28-1

Molecular Formula: C₁₂H₁₄O

Physicochemical Properties of a Representative Aryl
Cyclopropyl Ketone
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Detailed experimental data for Cyclopropyl 2,6-dimethylphenyl ketone is not readily

available. The following table summarizes the physicochemical properties of the closely related

and well-characterized Cyclopropyl phenyl ketone (CAS: 3481-02-5), which serves as a useful

proxy for understanding the general characteristics of this compound class.[1][2][3][4]

Property Value Reference

Molecular Weight 146.19 g/mol [1][4]

Appearance Colorless or pale yellow liquid [1]

Boiling Point 121-123 °C at 15 mmHg

Melting Point 7-9 °C

Density 1.058 g/mL at 25 °C

Refractive Index n20/D 1.553

LogP 2.1 [1]

Vapor Density 5 (vs air)

Synthesis and Experimental Protocols
The synthesis of aryl cyclopropyl ketones can be achieved through various synthetic routes. A

common and effective method is the Corey-Chaykovsky reaction, which involves the

cyclopropanation of an α,β-unsaturated ketone (a chalcone derivative).[5]

General Experimental Protocol for the Synthesis of Aryl
Cyclopropyl Ketones via Corey-Chaykovsky Reaction
This protocol is a general method for the synthesis of (het)aryl 2-(2-hydroxyaryl)cyclopropyl

ketones and can be adapted for the synthesis of other aryl cyclopropyl ketones.[5]

Step 1: Synthesis of the Chalcone Precursor

To a solution of the appropriate aryl methyl ketone (1 equivalent) and a substituted

benzaldehyde (1 equivalent) in ethanol, add a 40% aqueous solution of NaOH (2.5

equivalents).
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Stir the mixture at room temperature for 12-48 hours, monitoring the reaction progress by

thin-layer chromatography.

Upon completion, pour the reaction mixture into cold water and neutralize to a slightly acidic

pH with 2 M HCl.

Collect the precipitated chalcone by filtration, wash with water, and dry. Further purification

can be achieved by recrystallization.

Step 2: Cyclopropanation

Dissolve trimethylsulfoxonium iodide (1.1 equivalents) in a 1:1 mixture of THF and DMSO

under an inert atmosphere (e.g., argon) and cool in an ice bath.

Add a 60% suspension of sodium hydride in mineral oil (3 equivalents) to the solution.

Stir the mixture at 0 °C until gas evolution ceases (approximately 30-40 minutes).

Add the chalcone precursor from Step 1 (1 equivalent) in portions.

Continue stirring the reaction mixture at 0 °C for 1-2 hours.

Quench the reaction by adding a cold aqueous solution of NH₄Cl.

Extract the product with an organic solvent such as ethyl acetate (3 x 10 mL).

Combine the organic layers, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate

under reduced pressure to yield the crude cyclopropyl ketone.

Purify the product using column chromatography on silica gel.

Aryl Methyl Ketone + Substituted Benzaldehyde Chalcone IntermediateNaOH, EtOH

Aryl Cyclopropyl Ketone

Sulfur Ylide

Trimethylsulfoxonium Iodide + NaH Sulfur YlideTHF/DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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